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Application Note: Advanced Solid-Phase Extraction (SPE) Protocols for Nitrosamine Impurities

Abstract
The detection of mutagenic nitrosamine impurities at ultra-trace levels (ppb) requires rigorous

sample preparation to eliminate matrix interference and achieve regulatory limits (e.g.,

FDA/EMA daily intake limits < 26.5 ng/day). While liquid-liquid extraction (LLE) is common, it

often suffers from emulsion formation and insufficient cleanup in complex formulations. This

guide provides two field-proven Solid-Phase Extraction (SPE) protocols: Activated Carbon SPE

for highly polar nitrosamines (NDMA) and Polymeric HLB SPE for broad-spectrum screening.

These workflows are designed to meet USP <1469> and FDA performance criteria.

Introduction & Regulatory Context
Since the 2018 recalls of angiotensin II receptor blockers (sartans), regulatory agencies (FDA,

EMA) have mandated strict controls on nitrosamines. The "Cohort of Concern" includes small,

polar molecules like N-Nitrosodimethylamine (NDMA) and lipophilic species like N-

Nitrosodibutylamine (NDBA).
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The Analytical Challenge:

Trace Sensitivity: Methods must achieve Limits of Quantitation (LOQ) < 0.03 ppm.

Matrix Complexity: High-dose APIs (e.g., Metformin) and excipients suppress ionization in

LC-MS/MS.

Polarity Range: NDMA is water-soluble and breaks through standard C18 cartridges, while

NDBA is hydrophobic. No single column fits all without optimization.

Mechanism of Action: Sorbent Selection Strategy
Successful extraction relies on matching the sorbent chemistry to the analyte's polarity and the

matrix's nature.

A. Activated Carbon (The "NDMA Specialist")
Standard C18 phases fail to retain NDMA (logP ~ -0.57) effectively in aqueous conditions.

Mechanism: Activated carbon (coconut charcoal) utilizes a unique combination of pore size

exclusion and pi-pi interactions. The graphitized surface strongly adsorbs small, planar polar

molecules like NDMA, allowing massive wash volumes to remove salts and API before

elution.

Critical Parameter: The carbon surface area (approx. 1000 m²/g) and pore distribution are

vital. Amorphous carbon is preferred over graphitized carbon black (GCB) for better

reversibility of elution.

B. Polymeric HLB (Hydrophilic-Lipophilic Balance)
For a multi-analyte screen (NDEA, NMBA, NDIPA), a copolymer sorbent (divinylbenzene-N-

vinylpyrrolidone) is superior.

Mechanism: The hydrophilic N-vinylpyrrolidone moiety wets the surface, allowing water

retention, while the lipophilic divinylbenzene core retains the non-polar nitrosamines.

Advantage: Resistant to drying out and functions over a pH range of 1-14, preventing "in

situ" nitrosamine formation during extraction by allowing acidic quenching.
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Experimental Protocols
Protocol A: Activated Carbon SPE for NDMA/NDEA in
Metformin & Ranitidine
Target: Small, polar nitrosamines that show poor retention on C18. Matrix: High-solubility APIs

(Metformin) or liquid formulations.

Materials:

Cartridge: Activated Coconut Charcoal SPE (e.g., Supelclean™ ENVI-Carb™ or

Phenomenex Strata™ Activated Carbon), 2g/6mL.

Elution Solvent: Dichloromethane (DCM) or DCM:Methanol (90:10).

Inhibitor: Sulfamic acid (to prevent in-situ formation).

Step-by-Step Workflow:

Sample Pre-treatment:

Weigh powdered tablet equivalent to 500 mg API.[1]

Dissolve in 10 mL water containing 50 mM Sulfamic Acid (Critical Step: Quenches residual

nitrite).

Centrifuge at 4000 rpm for 10 min to remove insoluble excipients.

Conditioning:

Flush cartridge with 3 x 2 mL DCM (to clean organic background).

Flush with 3 x 2 mL Methanol.

Flush with 3 x 2 mL Water (do not let dry).

Loading:
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Load the aqueous supernatant (~10 mL) at a slow flow rate (1-2 mL/min). Note: NDMA

binds to the carbon; API (Metformin) may partially break through or bind less tightly.

Washing:

Wash with 2 x 2 mL Water (removes salts/buffer).

Drying Step (Crucial): Dry cartridge under high vacuum for 10-15 minutes. Reason:

Residual water prevents DCM from effectively wetting the carbon pores during elution.

Elution:

Elute with 2 x 3 mL Dichloromethane (DCM).

Optional: If recovery is low, use DCM:Methanol (95:5).

Concentration:

Evaporate eluate to 1 mL under nitrogen stream at ambient temperature. Warning: NDMA

is volatile; do not use heat.

Protocol B: Polymeric HLB SPE for Broad-Spectrum
Screening (Sartans)
Target: NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA.[2][3][4][5][6][7] Matrix: Sartans

(Valsartan, Losartan) and complex drug products.[2][5]

Materials:

Cartridge: Polymeric HLB (e.g., Waters Oasis HLB or Phenomenex Strata-X), 200mg/6mL.

Elution Solvent: Methanol or Acetonitrile.

Step-by-Step Workflow:

Sample Pre-treatment:
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Dissolve API (200 mg) in 5 mL 1% Formic Acid in Water. Reason: Acidic pH keeps acidic

nitrosamines (like NMBA) protonated/neutral for retention on RP phase.

Conditioning:

3 mL Methanol.

3 mL Water.

Loading:

Load sample solution.

Washing:

Wash with 3 mL 5% Methanol in Water containing 0.1% Formic Acid. Reason: Removes

highly polar matrix components while retaining nitrosamines.

Dry under vacuum for 5 minutes.

Elution:

Elute with 2 x 2 mL Methanol.

Reconstitution:

Evaporate to near dryness and reconstitute in Mobile Phase A (e.g., 0.1% Formic Acid in

Water) to match initial LC conditions.

Visualization of Workflows
Figure 1: Decision Tree for Sorbent Selection
This logic gate helps researchers select the correct SPE phase based on analyte polarity and

matrix.
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Caption: Selection logic for Activated Carbon vs. Polymeric HLB phases based on analyte

LogP and matrix solubility.

Figure 2: Activated Carbon SPE Workflow (Protocol A)

1. Condition
DCM -> MeOH -> H2O

2. Load Sample
Aqueous + Sulfamic Acid

3. Wash
100% Water

4. DRY
High Vacuum (15 min)

Critical Step 5. Elute
Dichloromethane (DCM)

6. Analyze
GC-MS/MS or LC-MS/MS

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13438734/docs?utm_src=pdf-body-img#solid-phase-extraction-spe-protocols-for-nitrosamine-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Activated Carbon SPE. The drying step (Step 4) is critical for DCM

elution efficiency.

Performance Data & Troubleshooting
Table 1: Typical Recovery Rates & LODs (Literature
Aggregated)

Analyte
Method
(Sorbent)

Matrix
Recovery
(%)

LOD
(ng/mL)

Reference

NDMA
Activated

Carbon
Metformin 85 - 105% 0.5 [1, 3]

NDEA
Activated

Carbon
Ranitidine 80 - 100% 0.8 [1, 3]

NDBA
Polymeric

HLB
Valsartan 90 - 110% 0.2 [2, 5]

NMBA
Polymeric

HLB
Losartan 88 - 102% 0.5 [2, 5]

Troubleshooting Guide
Low Recovery of NDMA: Usually caused by insufficient drying of the carbon cartridge. Water

blocks DCM from entering the micropores. Increase vacuum time.

High Background Noise: Carbon fines can leach. Filter the eluate through a 0.2 µm PTFE

filter before injection.[1]

Artifact Formation: If nitrosamine levels increase over time, check for nitrite in the water

source. Always add Sulfamic Acid or Ascorbic Acid during sample prep to quench nitrosation

reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. hsa.gov.sg [hsa.gov.sg]

2. sepscience.com [sepscience.com]

3. merckmillipore.com [merckmillipore.com]

4. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu
(Switzerland) [shimadzu.ch]

5. agilent.com [agilent.com]

6. ipa-india.org [ipa-india.org]

7. agilent.com [agilent.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.agilent.com%2Fcs%2Flibrary%2Fapplications%2Fapplication-nitrosamines-rapidfire-ultivo-5994-2279en-agilent.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.waters.com%2Fwaters%2Flibrary.htm%3Fcid%3D511436%26lid%3D135076786
https://www.google.com/url?sa=E&q=https%3A%2F%2Fphenomenex.blob.core.windows.net%2Fdocuments%2FTN-0154-Nitrosamines-Losartan-Strata-Activated-Carbon.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fda.gov%2Fmedia%2F138617%2Fdownload
https://www.shimadzu.ch/industries/pharma-biopharma/development/analysis-of-nitrosamine-impurities/index.html
https://www.ipa-india.org/sites/default/files/2025-08/Presentation-on-Nitrosamine-impurities-Update-on-USP-Tools-and-Solutions-Mrunal-Jaywant-Vice-President-RD-USP.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.usp.org%2Fchemical-medicines%2Fnitrosamine-impurities
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Ftechnical-documents%2Ftechnical-article%2Fanalytical-chemistry%2Fsolid-phase-extraction%2Fdetermination-of-nitrosamines-in-drinking-water
https://www.benchchem.com/product/b13438734?utm_src=pdf-custom-synthesis#bc-rfq
https://www.hsa.gov.sg/docs/default-source/announcements/safety-alerts/determination-of-ndma-in-metformin-and-ranitidine-by-lcmsms_pl_hsa_2021mar01.pdf?sfvrsn=14104761_2
https://www.sepscience.com/analytix-nitrosamine-testing-using-lc-ms-methods-from-the-usp-general-chapter-1469-6504
https://www.merckmillipore.com/HN/es/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/small-molecules-analysis-quality-control/quantitative-analysis-of-nitrosamine-impurities
https://www.shimadzu.ch/industries/pharma-biopharma/development/analysis-of-nitrosamine-impurities/index.html
https://www.shimadzu.ch/industries/pharma-biopharma/development/analysis-of-nitrosamine-impurities/index.html
https://www.agilent.com/cs/library/applications/Nitrosamine%20and%20Mutagenic%20Impurities%20Application%20Guide.pdf
https://www.ipa-india.org/sites/default/files/2025-08/Presentation-on-Nitrosamine-impurities-Update-on-USP-Tools-and-Solutions-Mrunal-Jaywant-Vice-President-RD-USP.pdf
https://www.agilent.com/cs/library/applications/application-nitrosamine-metformin-gc-ms-ms-5994-2419en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. fda.gov [fda.gov]

To cite this document: BenchChem. [solid-phase extraction (SPE) protocols for nitrosamine
impurities]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438734/docs#solid-phase-extraction-spe-
protocols-for-nitrosamine-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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